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Compound of Interest

Compound Name: 3,5-Dinitrobenzoic acid

Cat. No.: B106923

Essential Safety and Handling Guide for 3,5-
Dinitrobenzoic Acid

For Immediate Use by Laboratory Professionals

This document provides critical safety protocols, personal protective equipment (PPE)
guidelines, and operational procedures for the handling and disposal of 3,5-Dinitrobenzoic
acid. Adherence to these guidelines is essential for ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment

3,5-Dinitrobenzoic acid is a hazardous substance that requires careful handling.[1] It is
harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory
irritation.[2][3][4]

Quantitative Hazard Summary
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Hazard Classification Category GHS Hazard Statement

Acute Oral Toxicity Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L

Irritation irritation

Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o

(Single Exposure) irritation

Hazardous to the Aquatic H413: May cause long lasting

Category 4

Environment (Chronic)

harmful effects to aquatic life

Recommended Personal Protective Equipment (PPE)

Proper PPE is mandatory when handling 3,5-Dinitrobenzoic acid to minimize exposure risk.

Body Part Protective Equipment Standard/Specification
Chemical safety goggles or OSHA 29 CFR 1910.133,
Eyes/Face o ]
glasses with side-shields EN166
Chemically resistant gloves
Hands o EN 374
(e.g., nitrile rubber)
Laboratory coat, protective
Body

overalls

Respiratory

NIOSH/MSHA approved

respirator (if dust is generated)

OSHA 29 CFR 1910.134, EN
149

Operational and Disposal Plans

Step-by-Step Handling Procedure:

e Preparation:

o Ensure a well-ventilated work area, such as a chemical fume hood.[2][5]
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o Assemble all necessary PPE and have an eyewash station and safety shower readily
accessible.[1]

o Keep the container tightly closed when not in use.[2][5]
e Handling:

o Avoid generating dust.[5] If visible dust is present, moisten with water to reduce its spread.

[5]
o Avoid all personal contact, including inhalation and contact with skin and eyes.[1]
o Wash hands thoroughly after handling, before eating, drinking, or smoking.[2][5]
o Storage:

o Store in a cool, dry, well-ventilated area away from incompatible substances such as
strong oxidizing agents, bases, and reducing agents.[5]

o Keep containers securely sealed.
Spill and Emergency Procedures:
e Minor Spills:

o Evacuate unnecessary personnel.[2]

o Wearing appropriate PPE, moisten the spilled solid with water to prevent dusting and
sweep it up.[5]

o Place the collected material into a suitable, labeled container for disposal.[5]
o Ventilate the area.[2][5]

e Major Spills:
o Clear the area of all personnel and move upwind.[1]

o Alert emergency responders.[1]
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o First Aid:

o Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate medical attention.[5]

o Skin: Immediately flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing. Get medical aid if irritation develops or persists.[5]

o Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give
anything by mouth to an unconscious person. Get medical aid immediately.[5]

o Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Get medical aid.[5]

Waste Disposal Plan:

All waste must be handled in accordance with local, state, and federal regulations.[1] Dispose
of this material and its container as hazardous waste.[1] Do not allow the product to enter
drains.[3] Puncture containers to prevent re-use and dispose of them at an authorized landfill.

[1]

Workflow and Safety Relationships

The following diagram illustrates the procedural flow for safely handling 3,5-Dinitrobenzoic
acid, from preparation to disposal.
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Workflow for Handling 3,5-Dinitrobenzoic Acid
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Caption: Procedural workflow for safe handling of 3,5-Dinitrobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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